Cas no 7435-83-8 (3-(chloromethyl)-1,2,4,5-tetramethylbenzene)

• Product Name: 3-(chloromethyl)-1,2,4,5-tetramethylbenzene
• CAS No: 7435-83-8
• MF: C₁₁H₁₅Cl
• MW: 182.689802408218
• CID: 85919
• PubChem ID: 81939
• Update Time: 2025-10-28

3-(chloromethyl)-1,2,4,5-tetramethylbenzene Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-1,2,4,5-tetramethylbenzene
• 2,3,5,6-Tetramethylbenzyl chloride
• 2,3,5,6-Tetramethyl-benzylchlorid
• 3-chloromethyl-1,2,4,5-tetramethyl-benzene
• durylmethylchloride
• EINECS 231-087-5
• A21310
• F0781-0011
• 3-(chloromethyl)-1,2,4,5-tetramethylbenzene (en)
• J-800282
• NSC 85458
• 2,3,5,6-Tetramethylbenzylchloride
• 7435-83-8
• BRN 1863560
• NSC85458
• NSC-85458
• FT-0609442
• 2,3,5,6-Tetramethyl benzyl chloride
• NCIOpen2_000970
• ZB1454
• Benzene, 3-(chloromethyl)-1,2,4,5-tetramethyl-
• 4-05-00-01111 (Beilstein Handbook Reference)
• SCHEMBL2268447
• NS00037615
• J-640283
• DTXSID40225356
• AKOS002664708
• STL163940
• DB-055865

• MDL： MFCD00013679
• Inchi： 1S/C11H15Cl/c1-7-5-8(2)10(4)11(6-12)9(7)3/h5H,6H2,1-4H3
• InChI Key： UGAPPXGBBWAIGT-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=C(C)C=C(C)C=1C
• BRN： 1863560

Computed Properties

• Exact Mass: 182.08600
• Monoisotopic Mass: 182.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Melting Point: 70-71°C
• PSA: 0.00000
• LogP: 3.65900
• Solubility: Not available

3-(chloromethyl)-1,2,4,5-tetramethylbenzene Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34-36/37
• Safety Instruction： S26-S36/37/39-S45
• RTECS：CZ0825000
• HazardClass：8
• PackingGroup：II
• Packing Group：II
• Risk Phrases：R34; R36/37
• Safety Term：S26;S36/37/39;S45
• Packing Group：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 3-(chloromethyl)-1,2,4,5-tetramethylbenzene

Comprehensive Guide to 3-(chloromethyl)-1,2,4,5-tetramethylbenzene (CAS No. 7435-83-8): Properties, Applications, and Industry Insights

3-(chloromethyl)-1,2,4,5-tetramethylbenzene (CAS No. 7435-83-8) is a specialized organic compound widely used in pharmaceutical intermediates, agrochemical synthesis, and material science. This aromatic derivative features a chloromethyl functional group attached to a tetramethylbenzene core, making it a valuable building block for complex chemical reactions. Researchers and industry professionals often search for terms like "3-(chloromethyl)-1,2,4,5-tetramethylbenzene synthesis", "CAS 7435-83-8 applications", or "tetramethylbenzene derivatives" when working with this compound.

The molecular structure of 3-(chloromethyl)-1,2,4,5-tetramethylbenzene contributes to its unique chemical behavior. With four methyl groups providing steric hindrance and the reactive chloromethyl moiety, this compound demonstrates interesting selectivity in electrophilic aromatic substitution reactions. Current trends in green chemistry have led to increased interest in environmentally friendly synthesis methods for chloromethyl aromatic compounds, positioning this chemical as a subject of ongoing research.

In pharmaceutical applications, 3-(chloromethyl)-1,2,4,5-tetramethylbenzene serves as a key intermediate for drug discovery. Its structural features make it particularly useful in developing compounds with improved metabolic stability and bioavailability. The compound's relevance has grown with the pharmaceutical industry's focus on targeted drug delivery systems and small molecule therapeutics, frequently searched topics in medicinal chemistry circles.

Material scientists value CAS 7435-83-8 for its potential in creating advanced polymeric materials. The chloromethyl group allows for facile functionalization, enabling the development of specialty polymers with tailored properties. Recent publications highlight its use in high-performance coatings and engineered thermoplastics, aligning with industry demands for materials with enhanced durability and thermal stability.

The synthesis of 3-(chloromethyl)-1,2,4,5-tetramethylbenzene typically involves chloromethylation of 1,2,4,5-tetramethylbenzene (durene), with careful control of reaction conditions to ensure selectivity. Modern optimization approaches focus on catalytic methods and atom economy, reflecting the chemical industry's shift toward sustainable practices. Analytical techniques like GC-MS and NMR spectroscopy are essential for quality control, as purity significantly impacts downstream applications.

Market dynamics for tetramethylbenzene derivatives show steady growth, driven by demand from Asia-Pacific pharmaceutical and electronics sectors. Regulatory considerations for handling and transportation follow standard organic chemical protocols, with proper storage conditions being crucial for maintaining compound stability. Industry professionals frequently inquire about 3-(chloromethyl)-1,2,4,5-tetramethylbenzene suppliers and technical specifications, indicating robust commercial interest.

Emerging research explores novel applications of CAS 7435-83-8 in organic electronics and nanotechnology. The compound's potential in creating molecular scaffolds for functional materials has attracted attention from academic and industrial researchers alike. This aligns with broader scientific interest in aromatic building blocks for advanced materials, a trending topic in materials science publications and conferences.

Quality standards for 3-(chloromethyl)-1,2,4,5-tetramethylbenzene vary by application, with pharmaceutical-grade material requiring stringent purity specifications. Analytical certificates typically include data on chloromethyl content, residual solvents, and heavy metal impurities. These quality parameters are critical for researchers searching for high-purity aromatic intermediates or reliable chemical reagents.

From a safety perspective, standard laboratory precautions apply when handling chloromethyl aromatic compounds. Proper ventilation, personal protective equipment, and appropriate storage conditions are essential, as with many organic chemicals. The scientific community continues to investigate safer alternatives to chloromethylation reactions, reflecting the industry's commitment to process safety and environmental responsibility.

The future outlook for 3-(chloromethyl)-1,2,4,5-tetramethylbenzene appears promising, with potential expansions into new application areas. As synthetic methodologies advance and demand for specialized intermediates grows, this compound will likely maintain its importance in organic synthesis. Ongoing research into multifunctional aromatic compounds and tailored chemical building blocks ensures continued relevance in scientific and industrial contexts.